Cas no 894806-43-0 (N-Trityl Candesartan)

N-Trityl Candesartan Properties

Names and Identifiers

• N-Trityl Candesartan
• 1H-Benzimidazole-7-carboxylic acid, 2-ethoxy-1-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-; 2-Ethoxy-1-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-benzimidazole-7-carboxylic acid
• 2-ethoxy-3-[[4-[2-(2-trityltetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylic acid
• N2-Tritylcandesartan
• 894806-43-0

• InChIKey： NMKRZXGJFVQTLG-UHFFFAOYSA-N
• Inchi： InChI=1S/C43H34N6O3/c1-2-52-42-44-38-24-14-23-37(41(50)51)39(38)48(42)29-30-25-27-31(28-26-30)35-21-12-13-22-36(35)40-45-47-49(46-40)43(32-15-6-3-7-16-32,33-17-8-4-9-18-33)34-19-10-5-11-20-34/h3-28H,2,29H2,1H3,(H,50,51)
• SMILES： CCOc1nc2cccc(c2n1Cc3ccc(cc3)c4ccccc4c5nnn(n5)C(c6ccccc6)(c7ccccc7)c8ccccc8)C(=O)O

Computed Properties

• Exact Mass: 682.26923897g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 11
• Monoisotopic Mass: 682.26923897g/mol
• Heavy Atom Count: 52
• Complexity: 1090
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Boiling Point: 908.6±75.0 °C at 760 mmHg
• Melting Point: 161 - 163°C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 503.3±37.1 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly, Heated)
• Density: 1.3±0.1 g/cm3